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Compound of Interest

Compound Name: 5-Bromoindole-3-acetic acid

CAS No.: 40432-84-6

Cat. No.: B556509

Get Quote

5-Bromoindole-3-acetic acid (5-Br-IAA) is a halogenated derivative of indole-3-acetic acid

(IAA), the most common and physiologically active auxin in plants. Its unique structure,

featuring a bromine atom at the 5-position of the indole ring, confers distinct chemical

properties and biological activities that have made it a valuable tool for researchers and a key

building block in synthetic chemistry.[1][2] This guide provides a comprehensive overview of the

structure, properties, and synthetic methodologies for 5-Bromoindole-3-acetic acid, tailored

for professionals in chemical research and drug development.

The applications of 5-Br-IAA are diverse, spanning several scientific disciplines:

Plant Biology and Agriculture: As a plant growth regulator, it is used to study auxin transport

and signaling. Its altered properties compared to the parent IAA molecule help in elucidating

metabolic pathways and receptor interactions, with the goal of enhancing crop yields and

resilience.[1]

Pharmaceutical Development: The indole scaffold is a privileged structure in medicinal

chemistry. 5-Br-IAA serves as a versatile precursor for the synthesis of novel

pharmaceuticals, including potential anti-cancer agents and neuroprotective drugs.[1][2] The
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bromine atom acts as a convenient handle for further functionalization via cross-coupling

reactions.[3]

Biochemical Research: Researchers utilize 5-Br-IAA to investigate the mechanisms of

various biological pathways.[1] It has also been used to design and evaluate novel auxin

mimic herbicides.[4][5]

Structural Elucidation and Physicochemical
Properties
The foundational structure of 5-Bromoindole-3-acetic acid consists of a bicyclic indole ring

system, with a bromine atom substituted at the C5 position of the benzene ring and an acetic

acid moiety attached to the C3 position of the pyrrole ring.

Molecular Structure:

IUPAC Name: 2-(5-bromo-1H-indol-3-yl)acetic acid[6]

CAS Number: 40432-84-6[1][4][7]

SMILES: OC(=O)Cc1c[nH]c2ccc(Br)cc12[2][7]

The structural integrity and purity of synthesized 5-Br-IAA are confirmed through various

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy, alongside Mass Spectrometry (MS).[8]

Property Value Source(s)

Molecular Formula C₁₀H₈BrNO₂ [1][2][7][9]

Molecular Weight 254.08 g/mol [1][7][9]

Appearance
White to off-white or beige

crystalline powder
[1][5][9]

Melting Point 143-145 °C [4][5][9]

Storage Conditions
0-8°C, protect from light, keep

in a dark place, sealed in dry
[1][2][5]
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Strategic Synthesis of 5-Bromoindole-3-acetic Acid
The synthesis of 5-Bromoindole-3-acetic acid can be approached through several strategic

routes. The choice of method often depends on the availability of starting materials, desired

scale, and laboratory capabilities. The most prominent and historically significant method

involves the construction of the indole ring itself, a classic strategy in heterocyclic chemistry.

Strategy 1: The Fischer Indole Synthesis
The Fischer indole synthesis is a robust and versatile acid-catalyzed reaction that constructs

the indole ring from an arylhydrazine and a suitable ketone or aldehyde.[3][10] For 5-Br-IAA,

this pathway involves reacting (4-bromophenyl)hydrazine with a precursor that can provide the

acetic acid side chain, such as levulinic acid or a derivative thereof. The reaction proceeds

through a phenylhydrazone intermediate, which then undergoes a[7][7]-sigmatropic

rearrangement, followed by cyclization and the elimination of ammonia to yield the aromatic

indole.[3]

The general mechanism is a cornerstone of organic chemistry education and practice. The

choice of acid catalyst is critical, with options ranging from Brønsted acids like HCl and H₂SO₄

to Lewis acids like zinc chloride (ZnCl₂) and boron trifluoride (BF₃).[10][11]
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Caption: Mechanism of the Fischer Indole Synthesis for 5-Br-IAA.

Representative Protocol: Fischer Indole Synthesis
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This protocol is a representative example for the synthesis of a 5-bromoindole scaffold, which

is the core of 5-Br-IAA.[3] Modification with a different keto-acid is required to directly obtain the

final product.

1. Hydrazone Formation (Can be performed in situ):

Dissolve (4-bromophenyl)hydrazine hydrochloride (1.0 eq) in ethanol in a round-bottom flask.

Add the ketone precursor (e.g., levulinic acid, 1.1 eq) to the solution.

Stir at room temperature for 30-60 minutes. Monitor the formation of the phenylhydrazone by

Thin Layer Chromatography (TLC).

2. Fischer Indole Cyclization:

To the mixture from the previous step, carefully add an acid catalyst, such as anhydrous zinc

chloride (1.2 eq) or polyphosphoric acid.[3][10]

Equip the flask with a reflux condenser and heat the reaction mixture to reflux.

The reaction time can vary from a few hours to overnight. Monitor the progress of the

reaction by TLC.[3]

3. Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Carefully pour the reaction mixture into a beaker of ice water.

Neutralize the acidic mixture by the slow addition of a saturated sodium bicarbonate solution.

Extract the product into an organic solvent like ethyl acetate (3x).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure to obtain the crude product.[3]
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Purify the crude product by silica gel column chromatography or recrystallization to yield

pure 5-Bromoindole-3-acetic acid.[3]

Strategy 2: Synthesis via Japp-Klingemann Reaction
An alternative and elegant route to the necessary phenylhydrazone precursor for the Fischer

synthesis is the Japp-Klingemann reaction.[12] This reaction synthesizes hydrazones from β-

keto-esters and aryl diazonium salts.[12]

The key steps would be:

Diazotization: Convert 4-bromoaniline into its corresponding diazonium salt using sodium

nitrite and a strong acid (e.g., HCl) at low temperatures.

Coupling: React the 4-bromobenzenediazonium salt with a suitable β-keto-ester, such as

ethyl 2-oxoadipate.

Hydrolysis & Decarboxylation: The resulting azo compound undergoes hydrolysis and

decarboxylation to yield the desired 4-bromophenylhydrazone of the keto-acid.

Fischer Indolization: This hydrazone is then cyclized under acidic conditions, as described

previously, to form 5-Bromoindole-3-acetic acid.[12][13]

This multi-step approach offers high control and is particularly useful for creating complex or

substituted indoles.

Strategy 3: Direct Bromination of the Indole Nucleus
A conceptually simpler approach is the direct halogenation of a pre-existing indole-3-acetic acid

scaffold. However, electrophilic substitution on the indole ring is complex. The pyrrole ring is

significantly more reactive than the benzene ring, with the C3 position being the most

nucleophilic. To achieve bromination at the C5 position, the more reactive C2 and C3 positions,

as well as the indole nitrogen, must be considered.

A plausible route involves:

N-Protection: The indole nitrogen is first protected, for example, as an N-pivaloyl or N-

sulfonyl derivative, to prevent side reactions and modulate the ring's reactivity.[14]
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Regioselective Bromination: The protected indole is then treated with a brominating agent.

The directing effects of the N-protecting group and the C3-side chain will influence the

position of bromination.

Deprotection: The protecting group is subsequently removed to yield the final product. A

patented method for producing 5-bromoindole (the parent ring) involves protecting the

indole, brominating it, and then deprotecting it under basic conditions.[15]
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Caption: General experimental workflow for chemical synthesis.
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Conclusion: A Versatile Molecule for Advanced
Research
5-Bromoindole-3-acetic acid stands out as a molecule of significant interest due to its dual

role as a biologically active compound and a versatile synthetic intermediate.[1][2] The

synthetic routes to this compound, particularly the classic Fischer indole synthesis, are well-

established and offer researchers reliable methods for its preparation.[3] Understanding the

causality behind the experimental choices in these syntheses—from the selection of the acid

catalyst in the Fischer reaction to the need for protecting groups in direct bromination strategies

—is paramount for achieving high yields and purity. This guide serves as a foundational

resource for scientists and developers aiming to harness the unique properties of 5-
Bromoindole-3-acetic acid in their research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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